N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide
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Description
N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H15N3O3S and its molecular weight is 341.39. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
This chemical compound is used in the synthesis of various heterocyclic compounds. For instance, Mohareb et al. (2004) described the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, which are used to yield derivatives like pyrazole, isoxazole, and pyrimidine (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004). These derivatives have applications in pharmaceuticals and agrochemicals.
Crystal Structure Studies
The compound is involved in studies for understanding crystal structures. For example, Kumara et al. (2018) synthesized a novel pyrazole derivative and characterized its crystal structure (Kumara, Kumar, Naveen, Kumar, & Lokanath, 2018). Such studies are essential for designing new materials and drugs.
Synthesis of Bioactive Compounds
This chemical is instrumental in synthesizing bioactive compounds with potential therapeutic applications. Palkar et al. (2017) designed and synthesized novel analogs that showed promising antibacterial activity (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).
Catalytic Approaches in Synthesis
The compound plays a role in various catalytic approaches for synthesizing derivatives. Kanwal et al. (2022) explored different methodologies to synthesize pyrazole-thiophene-based amide derivatives, important for understanding reaction mechanisms and developing efficient synthesis methods (Kanwal, Rasool, Zaidi, Zakaria, Bilal, Hashmi, Mubarik, Ahmad, & Shah, 2022).
Antimicrobial and Antitumor Studies
Some derivatives of this compound have been found to exhibit significant antimicrobial and antitumor activities. Babu et al. (2013) synthesized derivatives that showed activity against bacterial and fungal strains (Babu, Pitchumani, & Ramesh, 2013). Gomha et al. (2016) synthesized compounds that revealed promising activities against hepatocellular carcinoma (Gomha, Edrees, & Altalbawy, 2016).
Properties
IUPAC Name |
N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S/c21-17(16-6-3-7-24-16)19-12-8-18-20(9-12)10-13-11-22-14-4-1-2-5-15(14)23-13/h1-9,13H,10-11H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMGTWVRXUVSQEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)CN3C=C(C=N3)NC(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.